Cas no 445-30-7 (Homarine)

Homarine Properties

Names and Identifiers

• Pyridinium,2-carboxy-1-methyl-, inner salt
• Homarine
• 1-methylpyridin-1-ium-2-carboxylate
• Homarine-d3
• 1-methyl-2-carboxy-pyridine
• 1-methylpyridinium-2-carboxylate
• 2-carboxy-1-methyl-pyridinium betaine
• 2-Carboxy-1-methylpyridinium Inner Salt
• 2-Pyridinecarboxylic Acid Methoinner Salt
• 2-Pyridinecarboxylic Acid N-Methylbetaine
• N-methyl-2-carboxypyridinium
• N-methyl-2-carboxy-pyridinium betaine
• n-methylpicolinic acid
• +Expand

• InChIKey： BRTLKRNVNFIOPJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7NO2/c1-8-5-3-2-4-6(8)7(9)10/h2-5H,1H3
• SMILES： O=C(C1=CC=CC=[N+]1C)[O-]

Computed Properties

• Exact Mass: 137.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Heavy Atom Count: 10
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: -1.12540
• PSA: 44.01000

Homarine Security Information

Homarine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%